Cas no 78440-45-6 (3-(benzenesulfonyl)-2H-chromen-2-one)

3-(benzenesulfonyl)-2H-chromen-2-one structure
78440-45-6 structure
Product Name:3-(benzenesulfonyl)-2H-chromen-2-one
CAS No:78440-45-6
MF:C15H10O4S
MW:286.302503108978
MDL:MFCD00111857
CID:1793646
PubChem ID:356315
Update Time:2025-04-21

3-(benzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3-(phenylsulfonyl)-
    • 3-(benzenesulfonyl)-2H-chromen-2-one
    • STL167820
    • Oprea1_222992
    • SCHEMBL20435590
    • SR-01000632915-1
    • F1601-0339
    • AKOS005366770
    • BS-5184
    • HMS1430I07
    • IFLab1_006447
    • 3-(benzenesulfonyl)chromen-2-one
    • NSC611672
    • 3-phenylsulfonylcoumarin
    • 78440-45-6
    • 3-(phenylsulfonyl)-2H-chromen-2-one
    • NSC-611672
    • CCG-29663
    • MDL: MFCD00111857
    • Inchi: 1S/C15H10O4S/c16-15-14(10-11-6-4-5-9-13(11)19-15)20(17,18)12-7-2-1-3-8-12/h1-10H
    • InChI Key: BAAOATZUIZTXHO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C(=O)OC2C=CC=CC=2C=1)(=O)=O

Computed Properties

  • Exact Mass: 286.02997997g/mol
  • Monoisotopic Mass: 286.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.8Ų

3-(benzenesulfonyl)-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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